Cas no 936128-56-2 (5-(3-Chloro-phenyl)-2-methyl-thiazole-4-carboxylic acid)

5-(3-Chloro-phenyl)-2-methyl-thiazole-4-carboxylic acid structure
936128-56-2 structure
Product Name:5-(3-Chloro-phenyl)-2-methyl-thiazole-4-carboxylic acid
CAS No:936128-56-2
MF:C11H8ClNO2S
MW:253.704720497131
CID:2153088
Update Time:2023-08-05

5-(3-Chloro-phenyl)-2-methyl-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(3-chloro-phenyl)-2-methyl-thiazole-4-carboxylic acid
    • UKTAGVSEPAZCCQ-UHFFFAOYSA-N
    • 4-Thiazolecarboxylic acid, 5-(3-chlorophenyl)-2-methyl-
    • 5-(3-Chloro-phenyl)-2-methyl-thiazole-4-carboxylic acid
    • Inchi: 1S/C11H8ClNO2S/c1-6-13-9(11(14)15)10(16-6)7-3-2-4-8(12)5-7/h2-5H,1H3,(H,14,15)
    • InChI Key: UKTAGVSEPAZCCQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1=C(C(=O)O)N=C(C)S1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Topological Polar Surface Area: 78.4
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